N-(3-methoxyphenyl)-N'-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea

• IUPAC Name: 1-(3-methoxyphenyl)-3-[5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C18H18N4O3S/c1-12-6-8-14(9-7-12)25-11-16-21-22-18(26-16)20-17(23)19-13-4-3-5-15(10-13)24-2/h3-10H,11H2,1-2H3,(H2,19,20,22,23)
• InChI Key: XWOXWHRQDMGBAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=NN=C(S2)NC(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

This compound is a urea derivative, which contains a thiadiazole ring. Urea derivatives are known for their wide range of biological activities, and thiadiazole is a heterocyclic compound that also exhibits various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would consist of two phenyl rings, one of which is substituted with a methoxy group, connected through a urea linkage to a thiadiazole ring. The other phenyl ring is substituted with a methylphenoxy group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the presence and position of the methoxy and methylphenoxy substituents, as well as the urea and thiadiazole groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. Urea derivatives can exhibit a wide range of biological activities, including antibacterial, antiviral, anticancer, and anti-inflammatory effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it exhibits promising activity, further studies could be conducted to optimize its structure, evaluate its mechanism of action, and assess its potential as a therapeutic agent.